1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-N-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)hydrazinecarboxa
1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-N-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)hydrazinecarboxa
Brand Name:
Vulcanchem
CAS No.:
345217-02-9
VCID:
VC0049592
InChI:
InChI=1S/C29H37N5O3/c1-3-28(22(2)21-37-27-7-5-4-6-8-27)34(30)29(36)31-23-9-11-24(12-10-23)32-17-19-33(20-18-32)25-13-15-26(35)16-14-25/h4-16,22,28,35H,3,17-21,30H2,1-2H3,(H,31,36)/t22-,28+/m1/s1
SMILES:
CCC(C(C)COC1=CC=CC=C1)N(C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)O)N
Molecular Formula:
C₂₉H₃₇N₅O₃
Molecular Weight:
503.64
1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-N-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)hydrazinecarboxa
CAS No.: 345217-02-9
Reference Standards
VCID: VC0049592
Molecular Formula: C₂₉H₃₇N₅O₃
Molecular Weight: 503.64
| CAS No. | 345217-02-9 |
|---|---|
| Product Name | 1-((2S,3S)-2-(Benzyloxy)pentan-3-yl)-N-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)hydrazinecarboxa |
| Molecular Formula | C₂₉H₃₇N₅O₃ |
| Molecular Weight | 503.64 |
| IUPAC Name | 1-amino-3-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]-1-[(2S,3S)-2-methyl-1-phenoxypentan-3-yl]urea |
| Standard InChI | InChI=1S/C29H37N5O3/c1-3-28(22(2)21-37-27-7-5-4-6-8-27)34(30)29(36)31-23-9-11-24(12-10-23)32-17-19-33(20-18-32)25-13-15-26(35)16-14-25/h4-16,22,28,35H,3,17-21,30H2,1-2H3,(H,31,36)/t22-,28+/m1/s1 |
| SMILES | CCC(C(C)COC1=CC=CC=C1)N(C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)O)N |
| Synonyms | 1-[(1S,2S)-1-Ethyl-2-(phenylmethoxy)propyl]-N-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]hydrazinecarboxamide |
| PubChem Compound | 57349085 |
| Last Modified | Nov 11 2021 |
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